Cas no 1159814-60-4 (4-Chloro-2-(3-fluorophenyl)pyridine)

• Product Name: 4-Chloro-2-(3-fluorophenyl)pyridine
• CAS No: 1159814-60-4
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4909618
• Update Time: 2025-05-22

4-Chloro-2-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-fluorophenyl)pyridine
• 4-Chloro-2-(3-fluorophenyl)pyridine

• Inchi： 1S/C11H7ClFN/c12-9-4-5-14-11(7-9)8-2-1-3-10(13)6-8/h1-7H
• InChI Key： OSZFZWLDTKRWPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Chloro-2-(3-fluorophenyl)pyridine

4-Chloro-2-(3-fluorophenyl)pyridine (CAS No. 1159814-60-4): A Comprehensive Overview

4-Chloro-2-(3-fluorophenyl)pyridine, also known by its CAS number 1159814-60-4, is a heterocyclic aromatic compound with significant applications in various fields of chemistry, particularly in drug discovery and materials science. This compound belongs to the class of pyridines, which are six-membered rings containing one nitrogen atom. The presence of chlorine and fluorine substituents at specific positions on the pyridine ring imparts unique electronic and steric properties, making it a valuable molecule for research and development.

The structure of 4-Chloro-2-(3-fluorophenyl)pyridine consists of a pyridine ring with a chlorine atom at the 4-position and a 3-fluorophenyl group at the 2-position. This arrangement creates a molecule with a combination of electron-withdrawing and electron-donating groups, which can influence its reactivity and interactions with other molecules. The fluorophenyl group introduces additional complexity due to its ability to engage in π-π interactions, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 4-Chloro-2-(3-fluorophenyl)pyridine in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form hydrogen bonds and its planar structure make it an ideal candidate for molecular recognition processes, which are critical in drug design.

In addition to its medicinal applications, 4-Chloro-2-(3-fluorophenyl)pyridine has shown promise in materials science. Its electronic properties make it suitable for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and organic photovoltaic cells. The fluorophenyl group enhances the molecule's stability under thermal and photochemical conditions, which is essential for these applications.

The synthesis of 4-Chloro-2-(3-fluorophenyl)pyridine typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the cost and environmental impact of production. These methods often utilize transition metal catalysts or enzymes to facilitate the formation of the desired product.

The physical properties of 4-Chloro-2-(3-fluorophenyl)pyridine, such as its melting point, boiling point, and solubility, are critical factors that influence its application in different fields. For instance, its high melting point makes it suitable for thermal stability studies, while its solubility characteristics determine its compatibility with various solvents used in chemical reactions.

In conclusion, 4-Chloro-2-(3-fluorophenyl)pyridine (CAS No. 1159814-60-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.